Cas no 107344-64-9 (1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol)

1-(1-Ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol is a fluorinated imidazole derivative characterized by its trifluoroethanol functional group. This compound exhibits notable stability and reactivity due to the electron-withdrawing effects of the trifluoromethyl group, making it valuable in synthetic organic chemistry and pharmaceutical applications. Its imidazole core provides a versatile scaffold for further functionalization, while the ethyl substitution enhances solubility in organic solvents. The presence of both hydroxyl and trifluoromethyl groups allows for selective modifications, facilitating its use as an intermediate in the synthesis of bioactive molecules. Its structural features contribute to improved metabolic stability and binding affinity in drug design.

1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol structure

107344-64-9 structure

Product Name:1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol

CAS No:107344-64-9

MF:C₇H₉F₃N₂O

MW:194.154371976852

MDL:MFCD19622250

CID:1098090

PubChem ID:13615329

Update Time:2025-06-07

1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-α-(trifluoromethyl)-1H-Imidazole-2-methanol
- 1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol
- EN300-1936113
- 107344-64-9
- DTXSID501226062
- AKOS013293362
- 1-Ethyl-I+/--(trifluoromethyl)-1H-imidazole-2-methanol
- MDL： MFCD19622250
- Inchi： 1S/C7H9F3N2O/c1-2-12-4-3-11-6(12)5(13)7(8,9)10/h3-5,13H,2H2,1H3
- InChI Key： UUGCRMLPMASSPX-UHFFFAOYSA-N
- SMILES： FC(C(C1=NC=CN1CC)O)(F)F

Computed Properties

Exact Mass: 194.06669740g/mol
Monoisotopic Mass: 194.06669740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 38Å²

1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1936113-0.05g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	0.05g	$768.0	2023-09-17
Enamine	EN300-1936113-0.1g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	0.1g	$804.0	2023-09-17
Enamine	EN300-1936113-0.25g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	0.25g	$840.0	2023-09-17
Enamine	EN300-1936113-0.5g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	0.5g	$877.0	2023-09-17
Enamine	EN300-1936113-1.0g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	1g	$884.0	2023-06-02
Enamine	EN300-1936113-2.5g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	2.5g	$1791.0	2023-09-17
Enamine	EN300-1936113-5.0g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	5g	$2566.0	2023-06-02
Enamine	EN300-1936113-10.0g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	10g	$3807.0	2023-06-02
Enamine	EN300-1936113-1g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	1g	$914.0	2023-09-17
Enamine	EN300-1936113-5g	1-(1-ethyl-1H-imidazol-2-yl)-2,2,2-trifluoroethan-1-ol	107344-64-9	5g	$2650.0	2023-09-17